Cas no 91168-31-9 (1H-Benzimidazole,6-methoxy-2-(methylthio)-)

• Product Name: 1H-Benzimidazole,6-methoxy-2-(methylthio)-
• CAS No: 91168-31-9
• MF: C₉H₁₀N₂OS
• MW: 194.253500461578
• CID: 799312
• PubChem ID: 838366
• Update Time: 2025-04-19

1H-Benzimidazole,6-methoxy-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,6-methoxy-2-(methylthio)-
• 5-METHOXY-2-(METHYLTHIO)BENZIMIDAZOLE
• 6-methoxy-2-(methylthio)-1H-Benzimidazole
• 2-methylthio-5-methoxy-1H-benzimidazole
• 2-methylthio-5-metoxy-1H-benzimidazole
• 5-methoxy-2-methylthio-1H-benzimidazole
• PWMHKUVMHMOAIF-UHFFFAOYSA-N
• CHEMBL5078363
• SCHEMBL1101910
• HMS1582D17
• 1H-Benzimidazole, 5-methoxy-2-(methylthio)-
• 6-methoxy-2-methylsulfanyl-1H-benzimidazole
• FT-0740530
• 5-methoxy-2-(methylthio)-1H-benzo[d]imidazole? (Esomeprazole Impurity
• AN-668/14158003
• CS-0166405
• 5-Methoxy-2-(methylthio)-1H-benzo[d]imidazole
• AKOS002726342
• Cambridge id 5540846
• 91168-31-9

• Inchi： 1S/C9H10N2OS/c1-12-6-3-4-7-8(5-6)11-9(10-7)13-2/h3-5H,1-2H3,(H,10,11)
• InChI Key： PWMHKUVMHMOAIF-UHFFFAOYSA-N
• SMILES： S(C)C1=NC2C=CC(=CC=2N1)OC

Computed Properties

• Exact Mass: 194.05100
• Monoisotopic Mass: 194.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• PSA: 63.21000
• LogP: 2.29340